Cas no 85612-35-7 (benzyl 3-(3-indolyl)propionate)

• Product Name: benzyl 3-(3-indolyl)propionate
• CAS No: 85612-35-7
• MF: C₁₈H₁₇NO₂
• MW: 279.333084821701
• CID: 2044531
• Update Time: 2025-03-11

benzyl 3-(3-indolyl)propionate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-(3-indolyl)propionate
• benzyl 3-indole propionate
• Indobine
• Benzyl 3-indolepropionate
• 1H-Indole-3-propanoic acid, phenylmethyl ester

• Inchi： 1S/C18H17NO2/c20-18(21-13-14-6-2-1-3-7-14)11-10-15-12-19-17-9-5-4-8-16(15)17/h1-9,12,19H,10-11,13H2
• InChI Key： FLEDMTNAZUAUSS-UHFFFAOYSA-N
• SMILES： O=C(OCC1C=CC=CC=1)CCC1C2C(=CC=CC=2)NC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• XLogP3: 2.387

Experimental Properties

• Density: 1.204±0.06 g/cm3(Predicted)
• Melting Point: 163-164 °C(Solv: methanol (67-56-1))
• Boiling Point: 460.4±25.0 °C(Predicted)
• pka: 17.11±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives